![molecular formula C20H15ClN2O5 B5230326 N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide](/img/structure/B5230326.png)
N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide
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Overview
Description
N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide, also known as GW501516 or Endurobol, is a substance that has gained attention in the scientific community due to its potential applications in research. This compound belongs to a class of drugs called PPAR agonists, which are known to have effects on lipid metabolism and glucose homeostasis. In
Mechanism of Action
N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway. This pathway is involved in the regulation of lipid metabolism and glucose homeostasis. Activation of this pathway leads to increased fatty acid oxidation and glucose uptake, which can improve endurance and physical performance.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can increase fatty acid oxidation and glucose uptake, which can improve endurance and physical performance. It can also increase the expression of genes involved in lipid metabolism and glucose homeostasis. Additionally, it has been shown to have anti-inflammatory effects and can reduce oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide in lab experiments is its potential as a performance-enhancing drug. This can be useful in studies involving physical performance or endurance. Another advantage is its potential as a treatment for metabolic disorders such as obesity and type 2 diabetes.
One limitation of using this compound in lab experiments is its potential for off-target effects. It has been shown to have carcinogenic effects in animal models, which could limit its use in human studies. Additionally, its effects on lipid metabolism and glucose homeostasis may not be applicable to all species.
Future Directions
There are several future directions for research involving N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide. One area of interest is its potential as a treatment for metabolic disorders such as obesity and type 2 diabetes. Another area of interest is its potential as a performance-enhancing drug. Additionally, more research is needed to understand its potential off-target effects and its effects on different species.
Synthesis Methods
The synthesis method for N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide involves several steps. The first step is the synthesis of 4-chlorophenol and 4-nitrophenol, which are then reacted with phenylacetic acid to form the intermediate product. This intermediate is then reacted with thionyl chloride to produce the acid chloride, which is then reacted with the amine to form the final product, this compound.
Scientific Research Applications
N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide has been studied for its potential applications in various scientific research fields. One of the main areas of interest is its potential as a performance-enhancing drug. Studies have shown that this compound can increase endurance and improve physical performance in animal models. It has also been studied for its potential applications in treating metabolic disorders such as obesity and type 2 diabetes.
properties
IUPAC Name |
N-[4-(4-chlorophenoxy)phenyl]-2-(4-nitrophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN2O5/c21-14-1-7-18(8-2-14)28-19-9-3-15(4-10-19)22-20(24)13-27-17-11-5-16(6-12-17)23(25)26/h1-12H,13H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMVXFVONBOGCJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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